Cas no 1033693-02-5 (Propyl 1-methyl-1h-indole-3-carboxylate)
Propyl 1-methyl-1H-indole-3-carboxylate is a synthetic ester derivative of indole, characterized by its propyl ester and N-methyl substitution at the 1-position of the indole ring. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its role as a versatile intermediate in the preparation of more complex heterocyclic systems. Its structural features enhance solubility in organic solvents, facilitating reactions under mild conditions. The presence of the ester group allows for further functionalization, making it valuable in medicinal chemistry for the development of bioactive molecules. Its stability and well-defined reactivity profile contribute to its utility in controlled synthetic applications.
1033693-02-5 structure
Product Name:Propyl 1-methyl-1h-indole-3-carboxylate
CAS No:1033693-02-5
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD12546898
CID:1140010
PubChem ID:45073784
Update Time:2025-06-15
Propyl 1-methyl-1h-indole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Propyl 1-methyl-1H-indole-3-carboxylate
- AG-G-63701
- EINECS 229-938-0
- Methanol, 1-propoxy-
- propoxy-methanol
- Methanol,propoxy- (7CI,8CI,9CI)
- propyl 1-methylindole-3-carboxylate
- AC1MHZR2
- CTK2F6686
- MFCD12546898
- 1033693-02-5
- AKOS030254123
- 1-Methyl-1H-indole-3-carboxylic acid propyl ester
- Propyl 1-methyl-1h-indole-3-carboxylate
-
- MDL: MFCD12546898
- Inchi: 1S/C13H15NO2/c1-3-8-16-13(15)11-9-14(2)12-7-5-4-6-10(11)12/h4-7,9H,3,8H2,1-2H3
- InChI Key: XQTBAJFKTDYQDD-UHFFFAOYSA-N
- SMILES: O(CCC)C(C1=CN(C)C2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 217.110279g/mol
- Monoisotopic Mass: 217.110279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 217.26g/mol
- XLogP3: 3
- Topological Polar Surface Area: 31.2Ų
Propyl 1-methyl-1h-indole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Propyl 1-methyl-1h-indole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465580-10 mg |
1-Methyl-1H-indole-3-carboxylic acid propyl ester; . |
1033693-02-5 | 10mg |
€79.00 | 2023-04-21 | ||
| abcr | AB465580-25 mg |
1-Methyl-1H-indole-3-carboxylic acid propyl ester; . |
1033693-02-5 | 25mg |
€149.00 | 2023-04-21 | ||
| abcr | AB465580-50 mg |
1-Methyl-1H-indole-3-carboxylic acid propyl ester; . |
1033693-02-5 | 50mg |
€249.00 | 2023-04-21 | ||
| abcr | AB465580-10mg |
1-Methyl-1H-indole-3-carboxylic acid propyl ester; . |
1033693-02-5 | 10mg |
€79.00 | 2025-04-22 | ||
| abcr | AB465580-25mg |
1-Methyl-1H-indole-3-carboxylic acid propyl ester; . |
1033693-02-5 | 25mg |
€149.00 | 2025-04-22 | ||
| abcr | AB465580-50mg |
1-Methyl-1H-indole-3-carboxylic acid propyl ester; . |
1033693-02-5 | 50mg |
€249.00 | 2025-04-22 |
Propyl 1-methyl-1h-indole-3-carboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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